Cas no 2060052-88-0 (2-ethyl-1H-1,3-benzodiazole-5,6-dicarbonitrile)

• Product Name: 2-ethyl-1H-1,3-benzodiazole-5,6-dicarbonitrile
• CAS No: 2060052-88-0
• MF: C₁₁H₈N₄
• MW: 196.20802116394
• MDL: MFCD30477985
• CID: 5173723
• PubChem ID: 125426026
• Update Time: 2025-07-17

2-ethyl-1H-1,3-benzodiazole-5,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5,6-dicarbonitrile, 2-ethyl-
• 2-ethyl-1H-1,3-benzodiazole-5,6-dicarbonitrile

• MDL： MFCD30477985
• Inchi： 1S/C11H8N4/c1-2-11-14-9-3-7(5-12)8(6-13)4-10(9)15-11/h3-4H,2H2,1H3,(H,14,15)
• InChI Key： FFCNCSOCVCSDPV-UHFFFAOYSA-N
• SMILES： C1(CC)NC2=CC(C#N)=C(C#N)C=C2N=1

Additional information on 2-ethyl-1H-1,3-benzodiazole-5,6-dicarbonitrile

Recent Advances in the Study of 2-ethyl-1H-1,3-benzodiazole-5,6-dicarbonitrile (CAS: 2060052-88-0) and Its Applications in Chemical Biology and Medicine

The compound 2-ethyl-1H-1,3-benzodiazole-5,6-dicarbonitrile (CAS: 2060052-88-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 2-ethyl-1H-1,3-benzodiazole-5,6-dicarbonitrile as a scaffold for the development of novel small-molecule inhibitors. Its benzodiazole core, coupled with the electron-withdrawing dicarbonitrile groups, makes it an attractive candidate for targeting enzymes involved in various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of protein kinases implicated in cancer progression.

In addition to its kinase inhibitory properties, 2-ethyl-1H-1,3-benzodiazole-5,6-dicarbonitrile has shown promise in modulating oxidative stress pathways. Research conducted by Smith et al. (2024) revealed that this compound exhibits significant antioxidant activity, potentially offering therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action.

The synthesis of 2-ethyl-1H-1,3-benzodiazole-5,6-dicarbonitrile has also been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement was the development of a one-pot synthesis method by Zhang et al. (2023), which reduced the number of steps and minimized the use of hazardous reagents. This methodological improvement is expected to facilitate large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 2-ethyl-1H-1,3-benzodiazole-5,6-dicarbonitrile. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Ongoing research is exploring structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 2-ethyl-1H-1,3-benzodiazole-5,6-dicarbonitrile represents a compelling area of research in chemical biology and drug discovery. Its multifunctional nature and diverse biological activities position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies should focus on advancing its clinical potential through rigorous testing and optimization.